Cas no 2757955-73-8 (Tert-butyl 4-(dimethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(dimethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 2757955-73-8
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6299814
• PubChem ID: 165766002
• Update Time: 2025-06-08

Tert-butyl 4-(dimethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2757955-73-8
• tert-butyl 4-(dimethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate
• EN300-36596740
• Tert-butyl 4-(dimethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-12(2,3)18-11(17)15-8-6-13(10-16,7-9-15)14(4)5/h16H,6-10H2,1-5H3
• InChI Key： QOXILHKIJLMRDZ-UHFFFAOYSA-N
• SMILES： OCC1(CCN(C(=O)OC(C)(C)C)CC1)N(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53Ų

Additional information on Tert-butyl 4-(dimethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate

Research Brief on Tert-butyl 4-(dimethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2757955-73-8)

Tert-butyl 4-(dimethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2757955-73-8) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological pathways. Recent studies have highlighted its potential in the design of novel therapeutics, making it a focal point for researchers in the pharmaceutical industry.

The structural features of this compound, including the tert-butyl carbamate group and the dimethylamino-hydroxymethyl moiety, contribute to its unique reactivity and pharmacological properties. These functional groups enable facile modifications, allowing for the development of diverse analogs with tailored biological activities. Recent synthetic efforts have focused on optimizing the yield and purity of this intermediate, leveraging advanced catalytic methods and green chemistry principles to enhance its scalability for industrial applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of Tert-butyl 4-(dimethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate in the synthesis of potent kinase inhibitors. The study demonstrated that this intermediate could be efficiently converted into compounds exhibiting high selectivity for specific kinase targets, with potential applications in cancer therapy. The findings underscore the importance of this building block in the development of next-generation kinase inhibitors.

Another recent investigation, reported in ACS Chemical Neuroscience, highlighted the utility of this compound in the design of neuroprotective agents. By incorporating it into a series of novel small molecules, researchers achieved significant improvements in blood-brain barrier penetration and target engagement. These results suggest that Tert-butyl 4-(dimethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate could play a pivotal role in addressing unmet medical needs in neurodegenerative diseases.

Ongoing research is also exploring the compound's potential in other therapeutic areas, such as infectious diseases and inflammation. Preliminary data from a 2024 preprint indicate that derivatives of this intermediate exhibit promising activity against bacterial pathogens, with minimal cytotoxicity. These findings open new avenues for the development of antibiotics with novel mechanisms of action.

In conclusion, Tert-butyl 4-(dimethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 2757955-73-8) represents a valuable scaffold in medicinal chemistry, with broad applicability across multiple therapeutic domains. Its synthetic versatility and pharmacological potential make it a cornerstone for future drug discovery efforts. Continued research into its derivatives and applications is expected to yield significant advancements in the treatment of complex diseases.